Cas no 2763740-52-7 (tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 2763740-52-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6194925
• PubChem ID: 165981149
• Update Time: 2025-10-31

tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763740-52-7
• tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• EN300-37137638

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-9(6-7-13)8-16-12(14,4)5/h9H,6-8,13H2,1-5H3/t9-/m0/s1
• InChI Key： KJYWFULJVQUSDY-VIFPVBQESA-N
• SMILES： O1C[C@H](CCN)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate: A Comprehensive Overview

tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate, with the CAS number NO2763740-52-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and synthesis. The molecule features a unique combination of structural elements, including an oxazolidine ring, a tert-butyl group, and an aminoethyl substituent, making it a valuable building block for various chemical transformations.

The oxazolidine ring system in this compound plays a crucial role in its reactivity and functionality. Oxazolidinones are widely used as intermediates in the synthesis of beta-lactam antibiotics and other bioactive molecules due to their ability to undergo nucleophilic attacks at the carbonyl carbon. The presence of the tert-butyl group enhances the stability of the molecule and provides steric protection during synthetic steps. Additionally, the aminoethyl group introduces potential sites for further functionalization, such as amidation or alkylation reactions.

Recent studies have highlighted the importance of stereochemistry in the synthesis and biological activity of oxazolidinone derivatives. The (4S) configuration in this compound ensures a specific spatial arrangement of substituents, which is critical for its interactions with biological targets. For instance, compounds with similar stereochemistry have been reported to exhibit potent inhibitory activity against certain enzymes, making them promising candidates for drug development.

In terms of synthesis, tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate can be prepared through various routes. One common approach involves the reaction of an amino alcohol with an activated carbonyl compound under acidic or basic conditions. The use of chiral auxiliaries or asymmetric induction techniques has also been explored to control the stereochemistry during synthesis. These methods not only ensure high yields but also allow for precise control over the configuration of the product.

The applications of this compound extend beyond its role as an intermediate in organic synthesis. It has been utilized in peptide coupling reactions due to its ability to activate carboxylic acids as mixed carbonates or carbamates. This property makes it a valuable reagent in solid-phase peptide synthesis (SPPS), where it facilitates efficient coupling between amino acids and resins. Furthermore, its compatibility with various coupling agents and solvents makes it suitable for large-scale production processes.

Recent advancements in medicinal chemistry have also explored the use of oxazolidinone derivatives as scaffolds for drug discovery. For example, researchers have reported that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that further exploration into their pharmacological profiles could lead to novel therapeutic agents for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In conclusion, tert-butyl (4S)-4-(2-aminoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique structural features and stereochemical properties make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing modern medicine.